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molecular formula C10H16N2 B3360203 4-(3-Methylpyridin-2-YL)butan-1-amine CAS No. 88596-90-1

4-(3-Methylpyridin-2-YL)butan-1-amine

Cat. No. B3360203
CAS RN: 88596-90-1
M. Wt: 164.25 g/mol
InChI Key: IUPGNUGIEAUJCW-UHFFFAOYSA-N
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Patent
US04515952

Procedure details

Bromine (10 g) was added dropwise with stirring to a solution of 4-(3-methyl-2-pyridyl)butylammonium sulphate (21.3 g) obtained from 4-(3-methyl-2-pyridyl)butylamine and concentrated sulphuric acid) in 65% oleum (100 ml) at room temperature. The solution was then heated to 55° C. and stirred overnight.
Name
oleum
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Bromine
Quantity
10 g
Type
reactant
Reaction Step Two
Name
4-(3-methyl-2-pyridyl)butylammonium sulphate
Quantity
21.3 g
Type
reactant
Reaction Step Three
Name
4-(3-methyl-2-pyridyl)butylamine
Name
sulphuric acid

Identifiers

REACTION_CXSMILES
BrBr.[S:3]([O-:7])([O-:6])(=[O:5])=[O:4].[CH3:8][C:9]1[C:10]([CH2:15][CH2:16][CH2:17][CH2:18][NH3+:19])=[N:11][CH:12]=[CH:13][CH:14]=1.CC1C(CCCC[NH3+])=NC=CC=1>OS(O)(=O)=O.O=S(=O)=O>[CH3:8][C:9]1[C:10]([CH2:15][CH2:16][CH2:17][CH2:18][NH2:19])=[N:11][CH:12]=[CH:13][CH:14]=1.[S:3](=[O:5])(=[O:4])([OH:7])[OH:6] |f:1.2.3,4.5|

Inputs

Step One
Name
oleum
Quantity
100 mL
Type
solvent
Smiles
OS(=O)(=O)O.O=S(=O)=O
Step Two
Name
Bromine
Quantity
10 g
Type
reactant
Smiles
BrBr
Step Three
Name
4-(3-methyl-2-pyridyl)butylammonium sulphate
Quantity
21.3 g
Type
reactant
Smiles
S(=O)(=O)([O-])[O-].CC=1C(=NC=CC1)CCCC[NH3+].CC=1C(=NC=CC1)CCCC[NH3+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-(3-methyl-2-pyridyl)butylamine
Type
product
Smiles
CC=1C(=NC=CC1)CCCCN
Name
sulphuric acid
Type
product
Smiles
S(O)(O)(=O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.